Cas no 1354916-27-0 (2-amino-5-(4-chlorophenyl)-5-[(furan-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-amino-5-(4-chlorophenyl)-5-[(furan-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one
• CAS No: 1354916-27-0
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• MDL: MFCD21334715
• CID: 5188963
• Update Time: 2025-10-28

2-amino-5-(4-chlorophenyl)-5-[(furan-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-chlorophenyl)-5-[(furan-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one

• MDL： MFCD21334715
• Inchi： 1S/C14H12ClN3O2/c15-10-5-3-9(4-6-10)14(8-11-2-1-7-20-11)12(19)17-13(16)18-14/h1-7H,8H2,(H3,16,17,18,19)
• InChI Key： KEOCOHOYDLOONY-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(Cl)C=C2)(CC2=CC=CO2)C(=O)N1

Additional information on 2-amino-5-(4-chlorophenyl)-5-[(furan-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one

Comprehensive Overview of 2-amino-5-(4-chlorophenyl)-5-[(furan-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 1354916-27-0)

The compound 2-amino-5-(4-chlorophenyl)-5-[(furan-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 1354916-27-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an imidazolone core, a 4-chlorophenyl substituent, and a furan-2-ylmethyl moiety. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like this one has surged due to their potential applications in drug discovery. Researchers are increasingly exploring imidazolone derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both chlorophenyl and furan groups in this compound suggests possible interactions with biological targets, making it a candidate for further study in medicinal chemistry.

From a synthetic perspective, CAS No. 1354916-27-0 exemplifies the growing trend toward multi-component reactions (MCRs) in organic synthesis. MCRs are favored for their efficiency and ability to generate complex molecules in fewer steps. This compound’s structure aligns with modern green chemistry principles, as researchers seek sustainable methods to reduce waste and improve yields.

The furan ring in this molecule is particularly noteworthy, as furan derivatives are widely studied for their role in bioactive natural products and drug-like molecules. Coupled with the chlorophenyl group, which often enhances lipophilicity and binding affinity, this compound could be valuable in designing central nervous system (CNS) drugs or enzyme inhibitors.

Another area of interest is the compound’s potential in agrochemical innovation. With the global push for sustainable agriculture, researchers are investigating new pest control agents and plant growth regulators. The structural motifs in 2-amino-5-(4-chlorophenyl)-5-[(furan-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one may contribute to novel modes of action, addressing resistance issues in current agrochemicals.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing this compound. These methods help confirm its purity, stability, and three-dimensional conformation, which are critical for applications in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, compounds like this are often screened using machine learning algorithms to predict their biological activity. The integration of computational chemistry and experimental validation accelerates the identification of promising candidates, reducing time and costs in the drug development pipeline.

As the scientific community continues to explore imidazolone-based therapeutics, CAS No. 1354916-27-0 represents a compelling case study. Its structural complexity and functional diversity underscore the importance of rational drug design and molecular optimization in modern chemistry. Future research may uncover new applications, solidifying its role in advancing life sciences and material innovation.